Cas no 898765-36-1 (8-(2-methylphenyl)-8-oxooctanoic Acid)

• Product Name: 8-(2-methylphenyl)-8-oxooctanoic Acid
• CAS No: 898765-36-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1946433
• PubChem ID: 24726897
• Update Time: 2025-10-23

8-(2-methylphenyl)-8-oxooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• 8-(2-methylphenyl)-8-oxooctanoic Acid
• CTK5G4624
• AKOS016022420
• AG-H-64679
• KB-200181
• MS-20990
• 898765-36-1
• MFCD01320042
• 8-(2-METHYLPHENYL)-8-OXOOCTANOICACID
• DTXSID10645284

• MDL： MFCD01320042
• Inchi： 1S/C15H20O3/c1-12-8-6-7-9-13(12)14(16)10-4-2-3-5-11-15(17)18/h6-9H,2-5,10-11H2,1H3,(H,17,18)
• InChI Key： RUCMYNVWEBCTME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.60290

Additional information on 8-(2-methylphenyl)-8-oxooctanoic Acid

Comprehensive Overview of 8-(2-methylphenyl)-8-oxooctanoic Acid (CAS No. 898765-36-1)

8-(2-methylphenyl)-8-oxooctanoic Acid (CAS No. 898765-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxooctanoic acid backbone and 2-methylphenyl substitution, is widely studied for its potential applications in drug development and biochemical synthesis. Researchers are particularly interested in its role as an intermediate in the production of more complex molecules, owing to its reactive carboxylic acid and ketone functional groups.

The growing demand for 8-(2-methylphenyl)-8-oxooctanoic Acid is driven by its versatility in organic synthesis. Recent studies highlight its utility in constructing pharmacologically active scaffolds, a topic frequently searched in academic and industrial databases. For instance, its structural motif is often explored in the design of non-steroidal anti-inflammatory drugs (NSAIDs) and metabolic regulators, aligning with current trends in precision medicine and targeted therapy. These applications make it a hot topic in medicinal chemistry forums and patent literature.

From a synthetic chemistry perspective, CAS No. 898765-36-1 is notable for its stability under mild conditions, making it a preferred choice for multi-step organic reactions. Its lipophilic nature and moderate solubility in common solvents like ethanol and dimethyl sulfoxide (DMSO) further enhance its practicality in laboratory settings. These properties are often discussed in chemical synthesis optimization queries, reflecting user interest in reaction yield improvement and green chemistry alternatives.

In the context of drug discovery, 8-(2-methylphenyl)-8-oxooctanoic Acid is frequently cited in structure-activity relationship (SAR) studies. Its aryl ketone moiety is a key feature for interactions with biological targets, such as enzyme active sites or receptor binding pockets. This aligns with trending searches on AI-driven molecular docking and computational chemistry, where users explore in silico methods to predict compound efficacy. Such applications position this compound as a bridge between traditional organic synthesis and modern drug design technologies.

Quality control and analytical characterization of 898765-36-1 are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are frequently searched alongside terms like batch-to-batch consistency and analytical method validation, underscoring the compound's importance in high-throughput screening pipelines.

Environmental and safety considerations for 8-(2-methylphenyl)-8-oxooctanoic Acid are also a focus area. While not classified as hazardous, its handling requires standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper waste disposal protocols. These topics resonate with searches on lab safety best practices and sustainable chemical handling, reflecting broader industry shifts toward responsible research innovation.

In summary, 8-(2-methylphenyl)-8-oxooctanoic Acid (CAS No. 898765-36-1) is a compound of multifaceted significance, bridging gaps between organic synthesis, drug development, and analytical chemistry. Its relevance to contemporary research themes—such as AI-augmented drug discovery and green synthesis—ensures its continued prominence in scientific literature and industrial applications.